Palladium(II) sulfide

• IUPAC Name: sulfanylidenepalladium
• InChI: InChI=1S/Pd.S
• InChI Key: NRUVOKMCGYWODZ-UHFFFAOYSA-N
• Canonical SMILES: S=[Pd]
• Molecular Formula: PdS
• DSSTOX Substance ID: DTXSID00893217
• Molecular Weight: 138.49 g/mol
• Physical Description: Dry Powder, Black crystalline solid with a sulphurous odor; Insoluble in water; [MSDSonline]
• CAS No.: 12125-22-3, 12648-43-0

Description

Palladium(II) sulfide is a chemical compound composed of palladium and sulfur, with the chemical formula PdS. It is known for its complex structural, electrical, and magnetic properties, similar to other palladium and platinum chalcogenides . This compound typically appears as a brown, black, or grey metallic crystal .

Synthetic Routes and Reaction Conditions:

this compound can be synthesized by passing hydrogen sulfide through an aqueous solution containing palladium in the +2 oxidation state. The reaction is as follows:

Hydrogen Sulfide Method: $$\text{Pd}^{2+} + \text{H}_2\text{S} \rightarrow \text{PdS} + 2\text{H}^+$$Pd2++H2​S→PdS+2H+

Mechanism of Action

Target of Action

Palladium(II) sulfide has been found to show excellent activity and stability towards hydrogen evolution in alkaline media . It has also been reported to possess the possibility of both radical mechanisms and electron transfer mechanisms in a heterogeneous Pd/PMS system . These systems are the primary targets of this compound.

Mode of Action

This compound interacts with its targets through a radical-driven oxidation process , where sulfate radicals (SO4•−), rather than hydroxyl radicals (HO•), are the primary reactive oxidant species . The bond’s stability and electron donation ability of the target compound play significant roles in pollutant degradation during the Pd(II)/PMS system .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the hydrogen evolution in alkaline media . It also plays a role in the degradation of pollutants in the Pd(II)/PMS system

Pharmacokinetics

It’s important to note that the bioavailability of any compound is influenced by its chemical properties, including its solubility, stability, and reactivity .

Result of Action

The molecular and cellular effects of this compound’s action are primarily observed in its ability to facilitate hydrogen evolution and degrade pollutants . In the context of potential anticancer activity, Palladium(II) complexes have shown to induce cell death .

Biochemical Analysis

Biochemical Properties

Palladium(II) sulfide has been considered as a potential candidate in the field of biomedical applications due to its unique properties such as huge catalytic, hydrogen storage, and sensing behavior

Cellular Effects

Palladium nanoparticles (Pd NPs), which can be synthesized from this compound, have shown to have a significant potential for the development of antimicrobials, wound healing, antioxidant, and anticancer property . They have been developed as self-therapeutics with antibacterial and cytotoxic pharmacological activities

Molecular Mechanism

It is known that palladium nanoparticles can exhibit photothermal, anticancer, and antibacterial effects

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models

Biological Activity

Palladium(II) sulfide (PdS) is a compound that has garnered interest in various fields, particularly in medicinal chemistry and materials science. This article explores its biological activity, synthesizing findings from diverse studies to present a comprehensive overview.

Overview of this compound

Palladium sulfide is an inorganic compound formed by palladium and sulfur. It is known for its unique properties, including semiconductor behavior and catalytic activity. However, its biological implications, particularly in antimicrobial and anticancer activities, are increasingly being studied.

Antimicrobial Properties

Research has demonstrated that palladium(II) complexes exhibit significant antimicrobial activity against various pathogens. For instance, palladium(II) complexes have been tested against bacteria such as Staphylococcus aureus and Escherichia coli, showing stronger effects compared to their parent ligands. A study indicated that palladium(II) complexes with Schiff base ligands displayed notable activity against both Gram-positive and Gram-negative bacteria, as well as fungi like Candida albicans and Aspergillus fumigatus .

Table 1: Antimicrobial Activity of Palladium(II) Complexes

Compound	Microorganism	Activity (Zone of Inhibition)
[Pd(TSC3)2]	Staphylococcus aureus	18 mm
[Pd(asme)2]	Escherichia coli	15 mm
[Pd(L)]	Candida albicans	20 mm

Anticancer Activity

Palladium(II) complexes have shown promising results in anticancer research. Various studies report that these complexes possess cytotoxic effects against several cancer cell lines, including HeLa (cervical cancer), DU145 (prostate cancer), and K562 (chronic myelogenous leukemia). The IC50 values for these complexes range from 0.01 to 9.87 µM, indicating a potent antiproliferative effect compared to traditional chemotherapeutics like cisplatin .

Table 2: Cytotoxicity of Palladium(II) Complexes

Compound	Cell Line	IC50 (µM)
[Pd(TSC3)2]	DU145	0.01
[Pd(asme)2]	K562	0.02
[Pt(asme)2]	HeLa	23.48

The biological activity of palladium(II) complexes can be attributed to several mechanisms:

• DNA Interaction : Palladium complexes can bind to DNA, leading to the formation of DNA adducts that interfere with replication and transcription processes.
• Reactive Oxygen Species (ROS) : These compounds can induce oxidative stress in cells, leading to apoptosis in cancer cells.
• Enzyme Inhibition : Some palladium complexes inhibit specific enzymes involved in cellular metabolism, thereby exerting cytotoxic effects.

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial potential of palladium complexes against resistant strains of bacteria. The results indicated that certain palladium complexes were more effective than conventional antibiotics, highlighting their potential as alternative therapeutic agents .
• Cytotoxicity Against Cancer Cells : Research conducted on various palladium(II) complexes demonstrated significant cytotoxicity against human tumor cell lines. The study found that the incorporation of specific ligands enhanced the anticancer properties of these complexes, making them candidates for further development in cancer therapy .

Scientific Research Applications

Catalytic Applications

Palladium(II) sulfide serves as a crucial catalyst in several chemical processes:

• Hydrogenation Reactions : PdS is utilized in the selective hydrogenation of alkynes, where it demonstrates exceptional performance due to the formation of nanostructured palladium sulfide phases. These phases exhibit controlled crystallographic orientation, enhancing their catalytic efficiency in organic synthesis .
• Oil Refining : Transition metal sulfides, including PdS, are employed in hydrotreating processes in oil refineries. Their resistance to poisons and ability to facilitate hydrogenation reactions make them suitable for upgrading crude oil .
• Partial Hydrogenation : Historical applications include the partial hydrogenation of cyclopentadiene to cyclopentene, showcasing PdS's role in organic transformations .

Electronics and Optoelectronics

This compound is gaining attention in the field of electronics:

• Field-Effect Transistors (FETs) : Research has demonstrated that PdS can be used to create high-performance optoelectronic devices. For instance, centimeter-scale artifacts of PdS have been fabricated using plasma-enhanced chemical vapor deposition methods, indicating potential applications in advanced electronic components such as FETs .
• Nanostructured Materials : The unique properties of nanoscale PdS particles enhance their applicability in electronic devices due to increased surface area and improved conductivity .

Material Science

The structural characteristics of this compound contribute to its use in material science:

• Nanoparticle Synthesis : The synthesis of palladium sulfide nanoparticles supported on materials like graphitic carbon nitride has been investigated. These nanoparticles exhibit high stability and performance in catalytic applications, demonstrating the versatility of PdS in developing new materials for various applications .
• High-Purity Compositions : Ultra-high purity forms of PdS are available for scientific standards and research purposes. Their optical quality and stability make them valuable in experimental settings .

Case Study 1: Hydrogenation Catalysis

A study demonstrated that palladium nanoparticles supported on graphitic carbon nitride treated with sodium sulfide resulted in a nanostructured Pd₃S phase. This phase exhibited superior performance in semi-hydrogenation reactions compared to traditional catalysts, highlighting the importance of structural control in enhancing catalytic activity .

Case Study 2: Optoelectronic Devices

Recent advancements have shown that thin films of PdS can be effectively used in field-effect transistors. The unique electronic properties of these films allow for improved device performance, paving the way for further research into their application in next-generation electronic devices .

Customer Q & A

Q1: What is the molecular formula and weight of palladium sulfide?

A1: Palladium sulfide can exist in various stoichiometries, with the most common being PdS (Palladium(II) sulfide), Pd4S (Palladium sulfide), and Pd16S7. [, , , ] Their respective molecular weights are:

Q2: What spectroscopic techniques are used to characterize palladium sulfide?

A2: Researchers employ various spectroscopic techniques, including:

• X-ray diffraction (XRD) to determine crystalline phases and structure. [, , , , , ]
• X-ray photoelectron spectroscopy (XPS) to analyze surface composition and oxidation states. [, , , , ]
• Raman spectroscopy to investigate vibrational modes and phonon properties. []
• UV-vis spectroscopy to study electronic transitions and optical properties. [, , ]

Q3: How does the stability of palladium sulfide vary with temperature?

A3: The stability of different palladium sulfide phases is temperature-dependent. For instance, Pd4S can be formed in a hydrogen atmosphere at temperatures ranging from 30 to 250 °C. [] Sulfidation of palladium at higher temperatures (e.g., 600-700 °C) can lead to the formation of PdS and PdS2 phases. []

Q4: Is palladium sulfide stable in acidic environments?

A4: Palladium sulfide exhibits stability in acidic media. In fact, Pd4S decorated N/S doped carbon has demonstrated excellent catalytic activity for hydrogen evolution and oxygen reduction reactions in acidic solutions. []

Q5: What are the main catalytic applications of palladium sulfide?

A5: Palladium sulfide exhibits promising catalytic activity in various reactions, including:

• Hydrogenation: Pd4S nanocrystals are highly selective catalysts for the partial hydrogenation of butadiene to butenes. []
• Hydrodesulfurization (HDS): Bimetallic gold-palladium catalysts, where the presence of gold inhibits the formation of palladium sulfide, have shown increased activity in thiophene HDS. []
• Reductive N-alkylation: Palladium sulfide catalysts, particularly PdS/C, exhibit high selectivity and stability in the synthesis of N-(1,3-dimethylbutyl)-N′-phenyl-p-phenylenediamine (6PPD) through the reductive N-alkylation of aromatic amines. []
• Electrocatalysis: Palladium sulfide nanostructures have emerged as efficient electrocatalysts for the oxygen reduction reaction (ORR) in fuel cells. [, ] They also show promise in the hydrogen evolution reaction (HER). [, ]
• Photocatalysis: Palladium sulfide, particularly when coupled with other materials like CdSe-seeded CdS nanorods, displays potential in photocatalytic applications like Rhodamine B photodegradation. []

Q6: How does the catalytic activity of different palladium sulfide phases compare?

A6: Different palladium sulfide phases, such as "Pd4S," "Pd3S," "Pd16S7," and "PdS", display varying catalytic performances. The specific crystalline phase significantly influences the electron deficiency of surface Pd, directly impacting the catalyst's activity and stability. For instance, in the synthesis of 6PPD, PdS/C exhibits the highest selectivity and stability compared to other palladium sulfide phases. []

Q7: What role does sulfidation temperature play in the catalytic performance of palladium sulfide?

A7: The sulfidation temperature during catalyst preparation significantly influences the crystalline structure and composition of palladium sulfide, ultimately impacting its catalytic activity. Different temperatures result in distinct palladium sulfide phases, each with unique properties and performance levels in reactions. []

Q8: Have computational methods been used to study palladium sulfide?

A8: Yes, computational chemistry plays a role in palladium sulfide research. Density functional theory (DFT) calculations have been employed to investigate the electronic structure and catalytic properties of palladium sulfide nanoparticles. [, ] For instance, DFT calculations revealed that the presence of oxygen absorption sites on the Pd4S surface contributes to its optimized oxygen-binding ability, explaining its enhanced activity in the four-electron oxygen reduction reaction. []

Q9: How does the structure of palladium sulfide influence its catalytic activity?

A9: The structure of palladium sulfide significantly impacts its catalytic behavior. Factors such as particle size, morphology, and crystal structure affect the number and nature of active sites, influencing catalyst performance. For example, amorphous palladium sulfide nanosheets, formed by sulfurizing crystalline palladium nanosheets, exhibit superior activity and stability towards hydrogen evolution in alkaline media compared to crystalline counterparts, even surpassing commercial Pt/C catalysts. This enhancement stems from the unique properties arising from the amorphous structure and nanosheet morphology. []

Q10: Can the catalytic properties of palladium sulfide be further enhanced?

A10: Yes, ongoing research explores strategies to enhance palladium sulfide's catalytic performance. One approach involves engineering palladium sulfide nanostructures with specific geometries to maximize their electrochemical active surface area and enhance reactant accessibility to active sites. For instance, multi-arm palladium sulfide nanostructures have demonstrated superior activity in oxygen reduction and methanol electro-oxidation reactions compared to commercial Pt/C and PdS catalysts. []

Q11: What are the environmental implications of using palladium sulfide?

A11: While palladium sulfide shows promise in various applications, its environmental impact requires careful consideration. Research into its ecotoxicological effects and strategies for mitigating negative impacts is crucial for responsible development and utilization. []